2-(Methanesulfonylcarbamoyl)-2,2-dimethylacetic acid
Overview
Description
“2-(Methanesulfonylcarbamoyl)-2,2-dimethylacetic acid” is a complex organic compound. It contains a methanesulfonylcarbamoyl group and a dimethylacetic acid group . Methanesulfonyl compounds are known to be valuable building blocks in organic synthesis .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the methanesulfonylcarbamoyl group and the dimethylacetic acid group. Unfortunately, specific synthesis methods for this compound are not available in the literature I have access to .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed molecular structure analysis .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Generally, carboxylic acids can undergo a variety of reactions, including acid-base reactions and reactions at the carbonyl bond .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. These could include its solubility, melting point, boiling point, and reactivity .
Scientific Research Applications
Analytical Chemistry and Environmental Impact
Research has highlighted the use of methanesulfonic acid, a related compound to 2-(Methanesulfonylcarbamoyl)-2,2-dimethylacetic acid, in analytical chemistry. A study by Zhou et al. (2017) developed a method using high-performance liquid chromatography for determining impurities in methanesulfonic acid, which is frequently used in pharmaceuticals (Zhou, Xu, Zheng, Liu, & Zheng, 2017). This highlights its importance in ensuring the purity and safety of pharmaceutical products.
Microbial Metabolism and Biogeochemical Cycling
Methanesulfonic acid, closely related to 2-(Methanesulfonylcarbamoyl)-2,2-dimethylacetic acid, plays a crucial role in microbial metabolism and the biogeochemical cycling of sulfur. Kelly & Murrell (1999) noted that certain aerobic bacteria use methanesulfonic acid as a sulfur source, although it is not utilized by anaerobes. This demonstrates the compound's role in microbial ecology and environmental processes (Kelly & Murrell, 1999).
Chemical Synthesis and Catalysis
The use of methanesulfonic acid in chemical synthesis, akin to the applications of 2-(Methanesulfonylcarbamoyl)-2,2-dimethylacetic acid, has been documented. Kumar et al. (2008) reported its effectiveness as a catalyst in synthesizing benzoxazoles, indicating its potential in facilitating various organic reactions (Kumar, Rudrawar, & Chakraborti, 2008).
Role in Atmospheric Chemistry
Mardyukov & Schreiner (2018) explored the role of dimethyl sulfide oxidation in atmospheric chemistry, leading to the formation of methanesulfonic acid. This study underlines the environmental significance of such compounds in cloud formation and aerosol dynamics (Mardyukov & Schreiner, 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(methanesulfonamido)-2,2-dimethyl-3-oxopropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO5S/c1-6(2,5(9)10)4(8)7-13(3,11)12/h1-3H3,(H,7,8)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPIAEZRNTFAHSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NS(=O)(=O)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methanesulfonylcarbamoyl)-2,2-dimethylacetic acid | |
CAS RN |
716358-43-9 |
Source
|
| Record name | 2-(methanesulfonylcarbamoyl)-2,2-dimethylacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 7-amino-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate](/img/structure/B2405041.png)
![3,4-difluoro-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2405042.png)
![2-Chloro-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridine](/img/structure/B2405044.png)
![N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide](/img/structure/B2405052.png)
![N-benzyl-2-[3-(4-nitrophenyl)-6-oxopyridazin-1-yl]acetamide](/img/structure/B2405054.png)
![[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride](/img/structure/B2405055.png)
![2-(4-methoxyphenyl)-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide](/img/structure/B2405057.png)
![N-(5-methoxybenzo[d]thiazol-2-yl)-2-(methylsulfonyl)-N-(2-morpholinoethyl)benzamide hydrochloride](/img/structure/B2405058.png)
![6-(3-methoxypropyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione](/img/structure/B2405060.png)